Cas no 1780833-27-3 (5-Bromo-4-fluoro-2-hydroxybenzyl alcohol)

• Product Name: 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol
• CAS No: 1780833-27-3
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 4963492
• Update Time: 2025-10-30

5-Bromo-4-fluoro-2-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol

• Inchi： 1S/C7H6BrFO2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2,10-11H,3H2
• InChI Key： CAVJCUHEEKQOTG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(CO)C=1)O)F

Computed Properties

• Exact Mass: 219.95352 g/mol
• Monoisotopic Mass: 219.95352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5
• Molecular Weight: 221.02

Additional information on 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol

Comprehensive Overview of 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol (CAS No. 1780833-27-3)

5-Bromo-4-fluoro-2-hydroxybenzyl alcohol (CAS No. 1780833-27-3) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. This benzyl alcohol derivative is characterized by its unique substitution pattern, featuring bromo and fluoro groups at the 5- and 4-positions, respectively, along with a hydroxy group at the 2-position. Its molecular structure makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

The growing interest in halogenated aromatic compounds like 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol stems from their role in drug discovery and material science. Researchers are increasingly exploring its potential in designing enzyme inhibitors and fluorescent probes, aligning with trends in precision medicine and diagnostic tools. The compound's electron-withdrawing properties, imparted by the bromo and fluoro substituents, enhance its reactivity in cross-coupling reactions, a hot topic in sustainable chemistry.

From an industrial perspective, CAS No. 1780833-27-3 is valued for its stability and solubility in common organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Recent studies highlight its utility in synthesizing heterocyclic scaffolds, a key focus area for antiviral and anticancer agents. This aligns with frequent search queries like "halogenated benzyl alcohol applications" and "fluorinated drug intermediates," reflecting market demand for specialized building blocks.

Quality control of 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity levels exceeding 98% for research-grade material. The compound's structure-activity relationship (SAR) is frequently discussed in medicinal chemistry forums, particularly regarding its potential to modulate protein-ligand interactions. These aspects make it a recurring subject in scientific literature and patent filings.

Environmental considerations for CAS No. 1780833-27-3 include its biodegradation profile and green synthesis methods, addressing the pharmaceutical industry's push toward green chemistry. Innovations in catalytic halogenation and solvent-free reactions have reduced the ecological footprint of producing such intermediates, responding to search trends like "sustainable halogenation techniques."

In summary, 5-Bromo-4-fluoro-2-hydroxybenzyl alcohol represents a critical tool for modern chemical research, bridging gaps between synthetic methodology and applied sciences. Its multifaceted applications continue to inspire innovations across life sciences and materials engineering, solidifying its position as a compound of enduring scientific and industrial relevance.